Cas no 7061-92-9 (1,4-bis(2,4-dinitrophenyl)piperazine)

• Product Name: 1,4-bis(2,4-dinitrophenyl)piperazine
• CAS No: 7061-92-9
• MF: C₁₆H₁₄N₆O₈
• MW: 418.317762851715
• CID: 975408
• PubChem ID: 98893
• Update Time: 2025-04-19

1,4-bis(2,4-dinitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2,4-dinitrophenyl)piperazine
• 1,4-bis-(2,4-dinitro-phenyl)-butane
• 1,4-bis-(2,4-dinitro-phenyl)-piperazine
• 1,4-Bis-< 2,4-dinitro-phenyl> -butan
• 1,4-Bis-< 2,4-dinitro-phenyl> -piperazin
• ACMC-20lti5
• CTK3G6009
• CHEMBL4474174
• SCHEMBL7517180
• 1,4-dinitrophenyl)piperazine
• AKOS016339082
• DTXSID80990834
• NSC 174790
• NSC-174790
• Piperazine,4-bis(2,4-dinitrophenyl)-
• Piperazine, 1,4-bis(2,4-dinitrophenyl)-
• NSC174790
• 7061-92-9

• Inchi： 1S/C16H14N6O8/c23-19(24)11-1-3-13(15(9-11)21(27)28)17-5-7-18(8-6-17)14-4-2-12(20(25)26)10-16(14)22(29)30/h1-4,9-10H,5-8H2
• InChI Key： YTPUJBMNHPTPEY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1CCN(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])CC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 418.08742
• Monoisotopic Mass: 418.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.582
• Boiling Point: 661.3°C at 760 mmHg
• Flash Point: 353.8°C
• Refractive Index: 1.686
• PSA: 179.04
• LogP: 4.86880